Cas no 859659-27-1 ((2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 859659-27-1
• MF: C₁₉H₁₆O₅
• MW: 324.327345848084
• CID: 5421283
• Update Time: 2025-06-30

(2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(3-methoxyphenyl)methylidene]-6-(2-oxopropoxy)-1-benzofuran-3-one
• (2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H16O5/c1-12(20)11-23-15-6-7-16-17(10-15)24-18(19(16)21)9-13-4-3-5-14(8-13)22-2/h3-10H,11H2,1-2H3
• InChI Key： YYHOEVASHDHJBD-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

(2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS NO: 859659-27-1)

The compound (2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS NO: 859659-27-1) is a highly specialized organic molecule with unique structural features and potential applications in the field of biomedicine. This compound belongs to the class of benzofurans, which are known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The 3-methoxyphenyl group attached to the molecule introduces additional complexity and functional diversity, while the 2-oxopropoxy substituent adds a ketone functionality that may contribute to its bioactivity.

Recent studies have highlighted the importance of methylidene groups in organic chemistry due to their ability to influence molecular geometry and reactivity. In this compound, the (2Z) configuration at the methylidene position is crucial for determining the spatial arrangement of functional groups, which in turn affects its biological properties. The combination of these structural elements renders this molecule a promising candidate for further investigation in drug discovery.

Benzofurans have been extensively studied for their potential as scaffolds for antioxidant agents. The presence of the benzofuran ring system in this compound suggests that it may exhibit significant free radical scavenging activity, which is a key attribute in combating oxidative stress-related diseases. Additionally, the 6-(2-oxopropoxy) group introduces a lactone-like structure, which could enhance its stability and bioavailability.

Recent advancements in drug delivery systems have emphasized the importance of optimizing molecular structures for enhanced solubility and permeability. The hydroxyl group on the benzofuran ring may serve as a site for potential functionalization, such as through glycosylation or other bioconjugation techniques, to improve pharmacokinetic properties.

Furthermore, the 3-methoxyphenyl moiety is known to contribute to the molecule's electronic environment, potentially modulating its interaction with biomolecular targets. This suggests that the compound may exhibit selectivity towards specific enzymes or receptors, making it a valuable lead for targeted therapies.

Recent research has also explored the role of methylidene groups in influencing the pharmacodynamic properties of drugs. The (2Z) configuration in this compound could potentially modulate its interaction with biological membranes and cellular machinery, thereby affecting its uptake and distribution in vivo.

In summary, (2Z)-2-(3-methoxyphenyl)methylidene-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS NO: 859659-27-1) represents a complex and multifaceted compound with significant potential in the biomedical field. Its unique structural features, including the benzofuran ring, methylidene group, and 3-methoxyphenyl substituent, collectively contribute to its biological activity and therapeutic promise. Further research is warranted to fully elucidate its mechanisms of action and optimize its properties for clinical applications.